Cas no 104700-96-1 (Ganoderol B)

Ganoderol B is a bioactive triterpenoid compound derived from the medicinal mushroom Ganoderma lucidum (Reishi). It exhibits notable pharmacological properties, including potential anti-inflammatory, antioxidant, and hepatoprotective effects. Structurally, it belongs to the lanostane-type triterpenes, characterized by a tetracyclic core with hydroxyl and carbonyl functional groups. Research suggests Ganoderol B may modulate lipid metabolism by inhibiting cholesterol synthesis, making it of interest for metabolic disorder studies. Its low toxicity and natural origin further enhance its appeal for biomedical applications. Analytical methods such as HPLC and LC-MS are typically employed for its isolation and characterization. Further investigations are ongoing to elucidate its mechanisms and therapeutic potential.

Ganoderol B structure

Product Name:Ganoderol B

CAS No:104700-96-1

MF:C₃₀H₄₈O₂

MW:440.700929641724

CID:156229

PubChem ID:13934286

Update Time:2025-06-07

Ganoderol B Chemical and Physical Properties

Names and Identifiers

- Lanosta-7,9(11),24-triene-3,26-diol,(3b,24E)-
- Ganoderol B
- Ganodermadiol
- [ "Ganodermadiol" ]
- Gaderol B
- (24E)-5α-Lanosta-7,9(11),24-triene-3β,26-diol
- (3beta,24E)-Lanosta-7,9(11),24-trien-3,26-diol
- (+)-Ganoderol B
- Z99BBB5WR6
- Lanosta-7,9(11),24-triene-3,26-diol, (3beta,24E)-
- Lanosta-7,9(11),24-triene-3,26-diol
- CS-0019546
- CHEMBL240972
- UNII-Z99BBB5WR6
- AC-34458
- Q65689742
- BDBM50356918
- (3S,5R,10S,13R,14R,17R)-17-[(E,2R)-7-hydroxy-6-methylhept-5-en-2-yl]-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-3-ol
- DTXSID201045683
- SCHEMBL4446384
- CHEBI:142261
- AKOS040760130
- 104700-96-1
- (3beta,24E)-Lanosta-7,9(11),24-triene-3,26-diol
- MS-27923
- Ganodermadiol; Ganoderol B
- (3S,5R,10S,13R,14R,17R)-17-((E,2R)-7-HYDROXY-6-METHYLHEPT-5-EN-2-YL)-4,4,10,13,14-PENTAMETHYL-2,3,5,6,12,15,16,17-OCTAHYDRO-1H-CYCLOPENTA(A)PHENANTHREN-3-OL
- HY-N2223
- (3.BETA.,24E)-LANOSTA-7,9(11),24-TRIENE-3,26-DIOL
- 5alpha-Lanosta-7,9(11),24-triene-3beta,26-one
- 14-((5E)-7-hydroxy-6-methylhept-5-en-2-yl)-2,6,6,11,15-pentamethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-1(17),9-dien-5-ol
- C30H48O2
- 14-[(5E)-7-hydroxy-6-methylhept-5-en-2-yl]-2,6,6,11,15-pentamethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-1(17),9-dien-5-ol
- Inchi： 1S/C30H48O2/c1-20(19-31)9-8-10-21(2)22-13-17-30(7)24-11-12-25-27(3,4)26(32)15-16-28(25,5)23(24)14-18-29(22,30)6/h9,11,14,21-22,25-26,31-32H,8,10,12-13,15-19H2,1-7H3/b20-9+/t21-,22-,25+,26+,28-,29-,30+/m1/s1
- InChI Key： AOXXVRDKZLRGTJ-AZIDVCJLSA-N
- SMILES： O[C@H]1CC[C@]2(C)C3=CC[C@]4(C)[C@@H]([C@H](C)CC/C=C(\C)/CO)CC[C@@]4(C)C3=CC[C@H]2C1(C)C

Computed Properties

Exact Mass: 440.36500
Monoisotopic Mass: 440.365431
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 832
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 7.4
Topological Polar Surface Area: 40.5
Molecular Weight: 440.7
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Powder
Density: 1.04
Melting Point: 171-173°C
Boiling Point: 552.7°C at 760 mmHg
Flash Point: 226.1°C
Refractive Index: 1.551
PSA: 40.46000
LogP: 7.22750

Ganoderol B Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：2-8°C(BD131891)

Ganoderol B Pricemore >>

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